![molecular formula C15H13N3O2S B4725396 2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-1,3-thiazol-2-ylacetamide](/img/structure/B4725396.png)
2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-1,3-thiazol-2-ylacetamide
Overview
Description
2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-1,3-thiazol-2-ylacetamide is a synthetic compound that has gained attention in scientific research due to its potential pharmacological properties. It is commonly referred to as ETAA and has been extensively studied for its therapeutic applications.
Mechanism of Action
ETAA has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation. It also activates the caspase cascade, leading to apoptosis in cancer cells. Additionally, ETAA has been shown to reduce oxidative stress and inflammation, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
ETAA has been shown to induce cell death in cancer cells, reduce inflammation, and protect against oxidative stress. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using ETAA in lab experiments is its ability to induce apoptosis in cancer cells, making it a potential candidate for cancer treatment. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
1. Investigating the potential of ETAA as a treatment for other neurological disorders such as Huntington's disease.
2. Exploring the use of ETAA in combination with other anticancer agents to enhance its therapeutic effects.
3. Conducting clinical trials to evaluate the safety and efficacy of ETAA in humans.
4. Investigating the potential of ETAA as a treatment for other inflammatory conditions such as rheumatoid arthritis.
5. Studying the effects of ETAA on different types of cancer cells to determine its potential as a broad-spectrum anticancer agent.
Scientific Research Applications
ETAA has been studied for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells. It has also been investigated for its anti-inflammatory and antioxidant properties. Furthermore, ETAA has shown promise as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-(7-ethyl-1H-indol-3-yl)-2-oxo-N-(1,3-thiazol-2-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O2S/c1-2-9-4-3-5-10-11(8-17-12(9)10)13(19)14(20)18-15-16-6-7-21-15/h3-8,17H,2H2,1H3,(H,16,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BIMRKUSBOBKFTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C2C(=CC=C1)C(=CN2)C(=O)C(=O)NC3=NC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.